Cas no 157337-81-0 (2,4-Difluoro-3-(trifluoromethyl)benzoic Acid)

• Product name: 2,4-Difluoro-3-(trifluoromethyl)benzoic Acid
• CAS No: 157337-81-0
• MF: C₈H₃F₅O₂
• MW: 226.1002
• MDL: MFCD12827981
• CID: 1039610
• PubChem ID: 9794529

2,4-Difluoro-3-(trifluoromethyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-3-(trifluoromethyl)benzoic acid
• 2,4-Difluoro-3-trifluoromethylbenzoic acid
• 2,4,6-TRICHLOROPHENYL 2-CYANOBENZENESULFONATE
• WT497
• 2,4-Difluoro-3-trifluorobenzoic acid
• alpha,alpha,alpha,2,4-Pentafluoro-m-toluic acid, 3-Carboxy-2,6-difluorobenzotrifluoride
• PubChem14466
• RHOJXSFJDSOLSS-UHFFFAOYSA-N
• 7886AA
• PC51183
• AX8238807
• 2,4-Difluoro-3-(trifluoromethyl)benzoic aci
• A809839
• Benzoic acid, 2,4-difluoro-3-(trifluoromethyl)-
• 2,4-bis(fluoranyl)-3-(trifluoromethyl)benzoic acid
• 2,4-Difluoro-3-(trifluoromethyl)benzoic Acid

• MDL： MFCD12827981
• Inchi： 1S/C8H3F5O2/c9-4-2-1-3(7(14)15)6(10)5(4)8(11,12)13/h1-2H,(H,14,15)
• InChI Key： RHOJXSFJDSOLSS-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O[H])C([H])=C([H])C(=C1C(F)(F)F)F

Computed Properties

• Exact Mass: 226.00500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 252
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.571
• Melting Point: 130-132°C
• Boiling Point: 253 ºC
• Flash Point: 107 ºC
• PSA: 37.30000
• LogP: 2.68180

2,4-Difluoro-3-(trifluoromethyl)benzoic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes